Cas no 1175689-99-2 (6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester)

• Product Name: 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester
• CAS No: 1175689-99-2
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6309225
• PubChem ID: 57444927
• Update Time: 2025-06-09

6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-(1-tert-butoxycarbonyl-azetidin-3-yl)pyridine-2-carboxylic acid methyl ester
• 6-(1-tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylicacidmethylester
• SCHEMBL3467144
• methyl 6-(1-(tert-butoxycarbonyl)azetidin-3-yl)picolinate
• 1175689-99-2
• 6-(1-tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester
• XBMAKNBADRQWFY-UHFFFAOYSA-N
• 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(19)17-8-10(9-17)11-6-5-7-12(16-11)13(18)20-4/h5-7,10H,8-9H2,1-4H3
• InChI Key： XBMAKNBADRQWFY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C=CC=C(C(=O)OC)N=2)C1)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.7Ų

Additional information on 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester

Introduction to 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester (CAS No. 1175689-99-2)

6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester (CAS No. 1175689-99-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-Azetidine-Pyridine Carboxylate, is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, an azetidine ring, and a pyridine carboxylate moiety. These features make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester is represented by the formula C₁₄H₁₉N₂O₃. The presence of the Boc group allows for the temporary protection of the azetidine nitrogen, facilitating multi-step synthetic processes without premature deprotection. This compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, esterification, and protection/deprotection steps.

In recent years, 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester has gained considerable attention due to its potential in the development of novel therapeutic agents. One of the key areas of research involves its use as a building block for the synthesis of small molecules targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent activity against various enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A notable example is the use of Boc-Azetidine-Pyridine Carboxylate in the synthesis of inhibitors for protein kinases. Protein kinases are crucial enzymes that regulate numerous cellular processes, and their dysregulation is often associated with disease states. By incorporating this compound into the design of kinase inhibitors, researchers have been able to develop highly selective and potent molecules with improved pharmacological properties. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for further development into therapeutic agents.

Beyond its role in kinase inhibition, 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester has also been explored for its potential in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in signal transduction and are important targets for drug discovery. Compounds derived from this structure have been shown to exhibit agonistic or antagonistic activity towards specific GPCRs, making them valuable tools for understanding receptor function and developing new treatments for diseases such as hypertension and diabetes.

The synthetic versatility of Boc-Azetidine-Pyridine Carboxylate extends to its use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, allowing researchers to identify lead compounds with desired properties more efficiently. This approach has been particularly useful in high-throughput screening campaigns aimed at discovering novel drug candidates.

In addition to its applications in drug discovery, 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester has also found use in academic research settings. Its unique structural features make it an excellent model compound for studying various chemical reactions and reaction mechanisms. For example, it has been used to investigate the effects of different protecting groups on reaction outcomes and to explore new synthetic methodologies for constructing complex organic molecules.

The physical properties of Boc-Azetidine-Pyridine Carboxylate, such as its solubility and stability under various conditions, are important considerations for both research and industrial applications. It is generally stable under standard laboratory conditions but may require careful handling during certain synthetic steps to maintain its integrity. The compound is typically supplied as a white solid or crystalline powder and can be stored at room temperature under dry conditions.

In conclusion, 6-(1-Tert-butoxycarbonyl-azetidin-3-yl)-pyridine-2-carboxylic acid methyl ester (CAS No. 1175689-99-2) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in the development of novel therapeutic agents.